Cas no 664362-60-1 (1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-)
664362-60-1 structure
Product Name:1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-
CAS No:664362-60-1
MF:C15H14N2S
MW:254.350061893463
CID:396315
PubChem ID:11644552
Update Time:2025-04-19
1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)-
- 4-thiomorpholin-4-ylnaphthalene-1-carbonitrile
- SCHEMBL3606314
- PGYZUAYWMXKJIH-UHFFFAOYSA-N
- DTXSID10469947
- 664362-60-1
-
- Inchi: 1S/C15H14N2S/c16-11-12-5-6-15(17-7-9-18-10-8-17)14-4-2-1-3-13(12)14/h1-6H,7-10H2
- InChI Key: PGYZUAYWMXKJIH-UHFFFAOYSA-N
- SMILES: S1CCN(C2=CC=C(C#N)C3C=CC=CC2=3)CC1
Computed Properties
- Exact Mass: 254.08792
- Monoisotopic Mass: 254.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 27.03
1-Naphthalenecarbonitrile, 4-(4-thiomorpholinyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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